Cas no 61352-59-8 (1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-ethyl-7-(trifluoromethyl)-)

• Product Name: 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-ethyl-7-(trifluoromethyl)-
• CAS No: 61352-59-8
• MF: C₁₂H₁₁F₃N₂O₂
• MW: 272.223153352737
• CID: 482779
• PubChem ID: 21510676
• Update Time: 2025-04-19

1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-ethyl-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-ethyl-7-(trifluoromethyl)-
• 1-ethyl-7-(trifluoromethyl)-5H-1,5-benzodiazepine-2,4-dione
• SCHEMBL11810718
• 61352-59-8
• NPIVNJQOEUTEBH-UHFFFAOYSA-N
• DTXSID20615357
• 1-Ethyl-7-(trifluoromethyl)-1H-1,5-benzodiazepine-2,4(3H,5H)-dione

• Inchi： 1S/C12H11F3N2O2/c1-2-17-9-4-3-7(12(13,14)15)5-8(9)16-10(18)6-11(17)19/h3-5H,2,6H2,1H3,(H,16,18)
• InChI Key： NPIVNJQOEUTEBH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(CC(N2CC)=O)=O)(F)F

Computed Properties

• Exact Mass: 272.07733
• Monoisotopic Mass: 272.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41